2-{[6-(2-furyl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide

• IUPAC Name: 2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H17N5O3S/c22-15(17-9-11-3-1-7-23-11)10-25-16-19-18-14-6-5-12(20-21(14)16)13-4-2-8-24-13/h2,4-6,8,11H,1,3,7,9-10H2,(H,17,22)
• InChI Key: TUPTYBDDOUXANP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CO4
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol
• CAS No.: 877634-86-1

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a furyl group, a triazolo[4,3-b]pyridazine ring, a thio group, and a tetrahydrofuran ring with a methyl group attached.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, compounds with similar structures are often synthesized through nucleophilic substitution reactions or condensation reactions.

Molecular Structure Analysis

The molecule contains a 1,2,4-triazolo[4,3-b]pyridazine core, which is a bicyclic structure containing two nitrogen atoms in a five-membered ring fused to a six-membered ring. This core is substituted with a furyl group, a sulfur atom, and a tetrahydrofuran ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the sulfur atom might participate in redox reactions, while the nitrogen atoms in the triazole ring might act as a base or nucleophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar triazole ring and the ether group in the tetrahydrofuran ring could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds containing a triazole ring have biological activity and can interact with various enzymes and receptors.

Future Directions

Future research could explore the potential uses of this compound, particularly given the known biological activity of many compounds containing a triazole ring. Further studies could also investigate its synthesis and properties in more detail.